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Compound of Interest

Compound Name: 5-azido-2H-1,3-benzodioxole

Cat. No.: B15306671 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive guide to the chemical compound 5-azido-2H-1,3-
benzodioxole. Due to the limited availability of public data on this specific molecule, this guide

focuses on its fundamental properties, hypothesized synthesis, and potential applications

based on the characteristics of its constituent functional groups.

Core Chemical Identifiers
A definitive CAS (Chemical Abstracts Service) number for 5-azido-2H-1,3-benzodioxole could

not be retrieved from major chemical databases, suggesting its status as a novel or specialized

research compound.

Identifier Value Source

IUPAC Name 5-azido-1,3-benzodioxole -

Molecular Formula C₇H₅N₃O₂ [1]

Molecular Weight 163.14 g/mol [1]

SMILES N3c1ccc2OCOc2c1 [1]

Hypothetical Synthesis and Experimental Workflow
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While specific experimental protocols for the synthesis of 5-azido-2H-1,3-benzodioxole are

not documented in publicly available literature, a plausible synthetic route can be proposed

based on established organic chemistry principles. A common method for introducing an azide

group to an aromatic ring is through the diazotization of an amino group, followed by

substitution with an azide salt.

The logical workflow for such a synthesis is outlined below:

Synthetic Pathway

5-amino-1,3-benzodioxole Diazotization
(NaNO₂, HCl, 0-5 °C)

Reactant
5-diazonium-1,3-benzodioxole chloride

Forms
Azide Substitution

(NaN₃)

Reacts with
5-azido-1,3-benzodioxole

Yields
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A proposed synthetic workflow for 5-azido-1,3-benzodioxole.

Potential Applications in Research and Drug
Development
The incorporation of an azido group onto the 1,3-benzodioxole scaffold opens up numerous

possibilities for its application in chemical biology and drug discovery, primarily through

bioorthogonal chemistry. The azide group can participate in highly specific and efficient "click"

reactions, such as the Staudinger ligation or copper-catalyzed and strain-promoted azide-

alkyne cycloadditions. These reactions allow for the covalent labeling of biomolecules in

complex biological systems.

The logical relationship for its potential use as a molecular probe is depicted below:
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Bioorthogonal Labeling Application

5-azido-1,3-benzodioxole

Azide Moiety

Contains

Click Chemistry
(e.g., with an alkyne-tagged biomolecule)

Enables

Covalent Labeling of Target

Results in

Visualization, Tracking, or Isolation of Biomolecules

Allows for
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Logical flow of the application of 5-azido-1,3-benzodioxole in bioorthogonal chemistry.

Concluding Remarks
5-azido-2H-1,3-benzodioxole represents a molecule of significant interest for advanced

chemical and biological research. While detailed experimental data remains scarce, its

structural features suggest a high potential for use as a tool in molecular biology and as a

building block in the synthesis of novel therapeutic agents. Further research into the synthesis,

characterization, and reactivity of this compound is warranted to fully explore its capabilities.

Researchers interested in this molecule are encouraged to perform de novo synthesis and

characterization to establish a comprehensive data profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15306671?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bioorthogonal_chemistry
https://www.benchchem.com/product/b15306671#5-azido-2h-1-3-benzodioxole-cas-number-and-iupac-name
https://www.benchchem.com/product/b15306671#5-azido-2h-1-3-benzodioxole-cas-number-and-iupac-name
https://www.benchchem.com/product/b15306671#5-azido-2h-1-3-benzodioxole-cas-number-and-iupac-name
https://www.benchchem.com/product/b15306671#5-azido-2h-1-3-benzodioxole-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15306671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15306671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

